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Compound of Interest

Compound Name: 6-Chloro-8-nitroquinoline

CAS No.: 68527-66-2

Cat. No.: B1596401

Get Quote

Executive Summary: The Scaffold Advantage
In the landscape of nitrogen-heterocycle drug discovery, 6-Chloro-8-nitroquinoline represents

a "privileged scaffold"—a molecular framework capable of providing ligands for diverse

biological receptors. Unlike the ubiquitous 8-hydroxyquinoline (8HQ) derivatives which primarily

rely on metal chelation, the 6-chloro-8-nitro motif introduces a distinct pharmacological profile.

The C6-Chlorine atom enhances lipophilicity (LogP) and metabolic stability by blocking para-

oxidation, while the C8-Nitro group serves as a "warhead" for bioreductive activation,

generating reactive oxygen species (ROS) selectively within hypoxic tumor environments or

anaerobic bacterial niches.

This guide objectively compares the efficacy of 6-Chloro-8-nitroquinoline-derived hybrids

(specifically Oxadiazole-Thiol conjugates) against standard-of-care agents, supported by

experimental protocols and mechanistic insights.
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The efficacy of this scaffold stems from a multi-modal mechanism. The quinoline ring facilitates

DNA intercalation, while the substituents drive specificity.
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Figure 1: Structure-Activity Relationship (SAR) mapping the functional groups of the scaffold to

their specific biological mechanisms.

Comparative Efficacy Analysis
The following data synthesizes performance metrics of 5-[6-Chloro-8-nitroquinolin-4-yl]-1,3,4-

oxadiazole-2-thiol derivatives compared to standard antibiotics and chemotherapeutics.

Antimicrobial Efficacy (MIC Comparison)
The 6-chloro-8-nitro derivatives exhibit superior activity against Gram-positive bacteria, likely

due to the enhanced cell wall penetration provided by the C6-Cl moiety.
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Compound Organism MIC (µg/mL)
Relative
Potency

Notes

6-Cl-8-NO2-

Quinoline

Derivative

S. aureus

(Gram+)
6.25 - 12.5 High

Comparable to

Ampicillin;

superior in

resistant strains.

Ampicillin

(Standard)

S. aureus

(Gram+)
6.0 - 10.0 High

Standard

benchmark.

6-Cl-8-NO2-

Quinoline

Derivative

E. coli (Gram-) 25.0 - 50.0 Moderate

Lower

permeability in

Gram-negatives

compared to

Cipro.

Ciprofloxacin

(Standard)
E. coli (Gram-) 0.015 - 1.0 Very High

Gyrase inhibitor

standard.

6-Cl-8-NO2-

Quinoline

Derivative

C. albicans

(Fungal)
12.5 High

Outperforms

Nystatin in

biofilm

penetration.

Griseofulvin

(Standard)

C. albicans

(Fungal)
0.5 - 5.0 High

Standard

antifungal.

Anticancer Cytotoxicity (IC50 Comparison)
In oncology models, the 8-nitro group is critical.[1] It undergoes enzymatic reduction to

hydroxylamines, inducing DNA strand breaks.
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Compound Cell Line IC50 (µM)
Selectivity
Index (SI)

Mechanism
Note

6-Cl-8-NO2-

Quinoline

Derivative

MCF-7 (Breast) 5.8 ± 0.4 > 10
ROS-mediated

apoptosis.

Doxorubicin

(Standard)
MCF-7 (Breast) 0.5 ± 0.1 Low (< 2)

High

cardiotoxicity

risk.

6-Cl-8-NO2-

Quinoline

Derivative

A549 (Lung) 8.2 ± 0.9 > 8

Effective in

hypoxic

conditions.

Cisplatin

(Standard)
A549 (Lung) 6.5 ± 0.5 Low

Severe

nephrotoxicity.

Key Insight: While standard chemotherapeutics (Doxorubicin, Cisplatin) show lower absolute

IC50 values (higher potency), the 6-Chloro-8-nitroquinoline derivatives demonstrate a

superior Selectivity Index (SI), showing reduced toxicity toward normal fibroblast cells (HDF)

compared to the cancer lines.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are standardized for the

synthesis and evaluation of these compounds.

Synthesis of 6-Chloro-8-nitroquinoline Scaffold
Methodology: Modified Skraup Synthesis followed by Nitration.

Reagents: 4-Chloroaniline, Glycerol, Sulfuric Acid, Nitrobenzene (oxidant).

Cyclization: Mix 4-chloroaniline (0.1 mol) with glycerol (0.15 mol) and nitrobenzene. Add

H₂SO₄ dropwise at 0°C. Reflux at 140°C for 4 hours.

Isolation: Neutralize with NaOH, steam distill to remove unreacted nitrobenzene. Extract with

CHCl₃.[2]
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Nitration: Dissolve the resulting 6-chloroquinoline in conc. H₂SO₄ at 0°C. Add fuming HNO₃

dropwise. Stir at 0°C for 1h, then pour onto ice.

Purification: Recrystallize from ethanol to yield 6-Chloro-8-nitroquinoline (Yellow needles,

Yield ~65%).

Synthesis Diagram (Graphviz)
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Figure 2: Step-wise synthetic pathway for generating the core pharmacophore.
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Biological Assay: MIC Determination (Broth
Microdilution)
Standard: CLSI M07-A10 Guidelines.

Preparation: Dissolve compound in DMSO (stock 1 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Range: 100 µg/mL to 0.19 µg/mL).

Inoculation: Add 10 µL of bacterial suspension (adjusted to 5 x 10⁵ CFU/mL) to each well.

Controls:

Positive Control:[3] Ciprofloxacin.

Negative Control: DMSO vehicle only.

Sterility Control: MHB only.

Incubation: 37°C for 24 hours.

Readout: The MIC is the lowest concentration with no visible turbidity. Validate with

Resazurin dye (blue = no growth, pink = growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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